2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3,5-dimethoxybenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 3,5-dimethoxybenzoate
• InChI: InChI=1S/C18H17F2NO5/c1-24-14-5-12(6-15(8-14)25-2)18(23)26-10-17(22)21-9-11-3-4-13(19)7-16(11)20/h3-8H,9-10H2,1-2H3,(H,21,22)
• InChI Key: VNSHKKHTBJGETK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)OCC(=O)NCC2=C(C=C(C=C2)F)F)OC
• Molecular Formula: C18H17F2NO5
• Molecular Weight: 365.3 g/mol

Description

2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3,5-dimethoxybenzoate, also known as DFB, is a chemical compound with potential therapeutic applications. It belongs to the class of benzoates and is a derivative of 3,5-dimethoxybenzoic acid.

Scientific Research Applications

Chemical Synthesis and Characterization

• Unnatural amino acids mimicking peptide strands have been synthesized, demonstrating the potential for creating bioactive molecules with specific hydrogen-bonding capabilities for biomedical applications (Nowick et al., 2000).
• Syntheses and studies on the fluorescent properties of 2-amino substituted quinolines offer a foundation for developing fluorescent markers for biological applications, highlighting the versatility of amino-functionalized aromatic compounds (Stadlbauer et al., 2009).

Biological Evaluation

• Schiff bases containing triazole and pyrazole rings have been synthesized and evaluated for their antioxidant and α-glucosidase inhibitory activities, suggesting potential therapeutic applications for chemically similar entities (Pillai et al., 2019).
• The antitumor activity of benzothiazoles, including studies on their selective inhibitory effects against cancer cell lines, indicates the significance of aromatic compounds in the development of new anticancer agents (Mortimer et al., 2006).

Electrochemical and Fluorescent Properties

• Electrochemically initiated oxidative amination of benzoxazoles underscores the potential for synthetic methodologies in creating compounds with specific functionalities, relevant to developing sensors or materials with electronic applications (Gao et al., 2014).
• The investigation into thiazolothiazole fluorophores exhibiting strong fluorescence and reversible electrochromism reveals applications in optoelectronic devices and electron transfer sensing, illustrating the broad utility of innovative fluorescent molecules (Woodward et al., 2017).